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Mechanistic Causality: '

Author
‘ Compound of Interest
Compound Name: 1,8-Octanediamine dihydroiodide
CAS No.: 2044283-92-1
Cat. No.: B8820026

The efficacy of a passivating agent is dictated by its molecular geometry and functional groups. Standard passivators, such as phenethylammonium i

[3].

« Defect Coordination: The diammonium groups (
) at both ends of the ODADI molecule strongly coordinate with under-coordinated
ions, while the iodide anions (
) fill halide vacancies.

* Phase Suppression: The 8-carbon alkyl chain provides steric hindrance that outcompetes solvent molecules (like DMF/DMSO) during crystallizatio

+ Moisture Barrier: The hydrophobic nature of the alkyl chain inherently repels moisture, significantly extending the operational stability of the unence
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Caption: ODADI-mediated defect passivation and intermediate phase suppression pathway.

Comparative Performance Analysis
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To objectively evaluate ODADI, we must look at the quantitative reduction in trap states. A lower tDOS directly correlates with a higher Trap-Filled Lirr

) and an increased Open-Circuit Voltage (

). The table below synthesizes comparative data for blade-coated WBG perovskite solar cells[1],.

Integrated tDOS (
Passivation Strategy

) v)
Control (Untreated) 0.82
PEAI (Standard 2D) 0.55
ODADI (Long-Chain) 0.38

Data Interpretation: ODADI doping achieves a nearly five-fold reduction in integrated tDOS compared to the control, enabling a champion PCE of 22.

The Physics of tDOS Extraction: A Self-Validating System

Trustworthy defect analysis requires orthogonal validation. We utilize a self-validating system combining Thermal Admittance Spectroscopy (TAS) anc
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Primary Measurement (TAS): By measuring capacitance (

) as a function of angular frequency (

), we profile the energy distribution of defect states. Traps emit captured carriers at a characteristic frequency dependent on their energy depth. Thi
) is derived via:

where

is the built-in potential,

is the depletion width,

is the elementary charge,

is the Boltzmann constant, and

is temperature[4].

Cross-Validation (SCLC): To ensure the TAS data is physically accurate, electron-only and hole-only devices are fabricated to extract the

. The total trap density (
) is calculated as:
If the integrated tDOS from TAS matches the

derived from SCLC, the protocol is self-validated, confirming that the observed capacitance changes are strictly due to defect trapping rather than i

Step-by-Step Experimental Methodologies

The following protocols detail the fabrication and characterization workflow required to reproduce the ODADI tDOS analysis.

Protocol A: ODADI-Doped Film Fabrication (Blade Coating)

Precursor Preparation: Dissolve

components (1.5 M) in a mixed solvent of DMF:DMSO (4:1 v/v).

ODADI Integration: Add 0.4 mol% of ODADI powder directly into the precursor solution. Stir continuously at 60°C for 2 hours in a nitrogen-filled glo

Substrate Preparation: Clean ITO substrates via sequential sonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each

Blade Coating: Dispense 10 pL of the precursor solution onto the substrate. Set the blade gap to 150 um and the coating speed to 15 mm/s. Mainti

Thermal Annealing: Transfer the coated film to a hotplate at 100°C for 10 minutes to complete the perovskite phase conversion.

Protocol B: tDOS Extraction via Admittance Spectroscopy

Device Architecture: Complete the device stack (e.g., ITO/PTAA/Perovskite/C60/BCP/Ag) to form a full diode structure.

Instrument Setup: Connect the device to a precision LCR meter (e.g., Agilent E4980A) inside a dark, temperature-controlled probe station.
Parameter Configuration: Apply a DC bias of 0 V to probe the equilibrium depletion region. Superimpose an AC perturbation voltage of 20 mV to m
Frequency Sweep: Sweep the AC frequency logarithmically from 100 Hz to 10 MHz. Record the parallel capacitance (

) and conductance (
) at each frequency point.

Data Processing: Calculate the derivative
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and plot
against the trap energy depth (

), derived from the attempt-to-escape frequency. Integrate the area under the curve to determine the total tDOS.

1. Precursor Prep
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Caption: Self-validating workflow for fabricating and characterizing ODADI-treated films.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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